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Compound of Interest

3,5-Dimethyl-4-
Compound Name:
methoxyphenylboronic acid

cat. No.: B1307923

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 301699-39-8

This technical guide provides a comprehensive overview of 3,5-Dimethyl-4-
methoxyphenylboronic acid, a key building block in modern organic synthesis. Valued for its
role in palladium-catalyzed cross-coupling reactions, this compound is instrumental in the
construction of complex biaryl systems integral to pharmaceuticals, agrochemicals, and
advanced materials.[1] This document details its physicochemical characteristics, synthesis
protocols, and significant applications, serving as a critical resource for laboratory and
development settings.

Core Data Presentation

The quantitative and qualitative data for 3,5-Dimethyl-4-methoxyphenylboronic acid are
summarized below for easy reference and comparison.
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Property Value Source(s)
CAS Number 301699-39-8 [21[31141[5]
Molecular Formula CoH13BO3 [21[31[5]
Molecular Weight 180.01 g/mol [2][3]

White to off-white crystalline
Appearance _ [1][6]
powder/solid

Melting Point 235-242 °C [4]

Purity >97% [6]

N Soluble in methanol and
Solubility ] ] [7]
dimethyl sulfoxide (DMSO).

Store at room temperature
Storage , [5][6]
under an inert atmosphere.

Experimental Protocols

Detailed methodologies for the synthesis and application of 3,5-Dimethyl-4-
methoxyphenylboronic acid are provided below. These protocols are representative and may
require optimization based on specific laboratory conditions and substrate scope.

Synthesis via Grignhard Reaction

The most common synthesis route involves the formation of a Grignard reagent from the
corresponding aryl halide, followed by reaction with a borate ester and subsequent hydrolysis.

Experimental Workflow: Synthesis
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Step 3: Hydrolysis Step 4: Purification
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Caption: Workflow for the synthesis of 3,5-Dimethyl-4-methoxyphenylboronic acid.
Detailed Methodology:

o Grignard Reagent Preparation: A flame-dried, three-neck round-bottom flask equipped with a
reflux condenser, magnetic stirrer, and nitrogen inlet is charged with magnesium turnings
(1.2 eq). Anhydrous tetrahydrofuran (THF) is added, followed by a small crystal of iodine to
initiate the reaction. A solution of 1-bromo-4-methoxy-3,5-dimethylbenzene (1.0 eq) in
anhydrous THF is added dropwise. The mixture is gently refluxed until the magnesium is
consumed, yielding the Grignard reagent.

e Borylation: The reaction mixture is cooled to -78 °C in a dry ice/acetone bath. A solution of
trimethyl borate (1.5 eq) in anhydrous THF is added dropwise, maintaining the internal
temperature below -70 °C. The reaction is allowed to stir at -78 °C for 2 hours and then
warmed slowly to room temperature overnight.

e Hydrolysis: The reaction is carefully quenched by the slow addition of aqueous hydrochloric
acid (1N) at 0 °C. The mixture is stirred vigorously for 1-2 hours.

o Workup and Purification: The mixture is transferred to a separatory funnel, and the organic
layer is separated. The aqueous layer is extracted three times with ethyl acetate. The
combined organic layers are washed with brine, dried over anhydrous sodium sulfate
(Naz2S0a), filtered, and concentrated under reduced pressure. The resulting crude solid is
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purified by recrystallization from a suitable solvent system (e.g., water or an ethyl
acetate/hexane mixture) to yield the final product.[8]

Application in Suzuki-Miyaura Cross-Coupling

This boronic acid is an excellent coupling partner for the synthesis of biaryl compounds via the
Suzuki-Miyaura reaction.[1]

Signaling Pathway: Suzuki-Miyaura Catalytic Cycle
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Methodology:
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» Reaction Setup: To a reaction vessel, add 3,5-Dimethyl-4-methoxyphenylboronic acid
(1.5 eq), the desired aryl halide (1.0 eq), a palladium catalyst such as Pd(PPhs)s (0.02-0.05
eq), and a base such as potassium carbonate (2.0 eq).

e Solvent Addition: Add a degassed solvent mixture, typically toluene/ethanol/water (e.g., in a
4:1:1 ratio).

o Execution: Purge the vessel with an inert gas (argon or nitrogen) for 10-15 minutes. Seal the
vessel and heat the reaction mixture to 80-100 °C with vigorous stirring.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Workup: Upon completion, cool the reaction to room temperature and dilute with ethyl
acetate. Wash the organic mixture sequentially with water and brine. Dry the organic layer
over anhydrous Na2SOa, filter, and concentrate in vacuo.

« Purification: Purify the crude residue by flash column chromatography on silica gel to obtain
the pure biaryl product.

Role in Drug Development

The structural motif provided by this boronic acid is a common feature in molecules designed
for therapeutic applications. Its use allows for the systematic modification of lead compounds to
optimize pharmacological properties.

Logical Relationship: Medicinal Chemistry Workflow
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Caption: Integration of the boronic acid in a typical drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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